
Commercial Availability and Synthetic Utility of
2-(Bromomethyl)benzaldehyde: A Technical

Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthetic

protocols, and diverse applications of 2-(bromomethyl)benzaldehyde, a versatile bifunctional

building block crucial in organic synthesis and drug discovery.

Commercial Availability
2-(Bromomethyl)benzaldehyde is readily available from a range of chemical suppliers

catering to the research and development sector. The compound is typically offered in various

purities and quantities, with pricing available upon request from most vendors.
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Supplier Purity
Available
Quantities

CAS
Number

MDL
Number

Notes

Apollo

Scientific
95+% Inquire 60633-91-2

MFCD17014

845

Causes

severe skin

burns and

eye damage.

[1]

SynQuest

Laboratories
95.0% POA, Bulk 60633-91-2

MFCD17014

845

Not listed on

TSCA

inventory.[2]

Clinivex Inquire 1g, 10g 60633-91-2 Inquire

Used to

prepare

triiron

complexes of

PDK.[3]

Benchchem Inquire Inquire 60633-91-2 Inquire
For research

use only.[4]

BLD Pharm Inquire Inquire 60633-91-2 Inquire

Cold-chain

transportation

may be

required.[5]

J&W

Pharmlab
Inquire Inquire 60633-91-2

MFCD17014

845

Pharmaceutic

al building

block.[6]

POA: Price on Application

Synthetic Protocols
The strategic importance of 2-(bromomethyl)benzaldehyde stems from its bifunctional nature,

possessing both a reactive aldehyde and a bromomethyl group. This allows for a wide range of

chemical transformations, making it a valuable intermediate in the synthesis of complex

molecules.
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Synthesis of 2-(Bromomethyl)benzaldehyde
The most direct route to 2-(bromomethyl)benzaldehyde involves the selective bromination of

2-methylbenzaldehyde at the benzylic position. This reaction typically proceeds via a free-

radical pathway.

Experimental Protocol: Bromination of 2-Methylbenzaldehyde

Reactants: 2-Methylbenzaldehyde, N-Bromosuccinimide (NBS), and a radical initiator such

as azobisisobutyronitrile (AIBN).

Solvent: A non-polar solvent like carbon tetrachloride (CCl4) or benzene.

Procedure:

Dissolve 2-methylbenzaldehyde in the chosen solvent in a round-bottom flask.

Add N-bromosuccinimide and a catalytic amount of AIBN to the solution.

Reflux the reaction mixture, monitoring the progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture and filter to remove the succinimide byproduct.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield 2-
(bromomethyl)benzaldehyde.

Synthesis of 2-(Bromomethyl)benzaldehyde.

Synthesis of 4-(Bromomethyl)benzaldehyde from 4-
Methylbenzonitrile
An alternative synthesis for the related isomer, 4-(bromomethyl)benzaldehyde, involves a two-

step process starting from 4-methylbenzonitrile. This method first introduces the bromoethyl

group and then reduces the nitrile to an aldehyde.

Experimental Protocol:
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Bromination of 4-Methylbenzonitrile:

Reactants: 4-Methylbenzonitrile, N-Bromosuccinimide (NBS), and AIBN.

Solvent: Dry carbon tetrachloride (CCl4).

Procedure: A solution of 4-methylbenzonitrile, NBS, and AIBN in CCl4 is refluxed for 8

hours. After cooling and filtration, the product, 4-(bromomethyl)benzonitrile, is obtained by

recrystallization after concentrating the solution.[7]

Reduction of 4-(Bromomethyl)benzonitrile to 4-(Bromomethyl)benzaldehyde:

Reactant: 4-(Bromomethyl)benzonitrile, Diisobutylaluminium hydride (DIBAL-H).

Solvent: Dry toluene.

Procedure: The 4-(bromomethyl)benzonitrile is dissolved in dry toluene and cooled to 0°C

under a nitrogen atmosphere. A solution of DIBAL-H in hexane is added dropwise, and the

mixture is stirred for 1 hour at 0°C. The reaction is then quenched with chloroform and

10% HCl. The organic layer is separated, washed, dried, and concentrated to yield 4-

(bromomethyl)benzaldehyde.[7]

Synthesis of 4-(Bromomethyl)benzaldehyde.

Chemical Reactivity and Applications in Drug
Development
The dual reactivity of 2-(bromomethyl)benzaldehyde makes it a powerful tool for constructing

complex molecular architectures, including heterocyclic systems that are prevalent in

pharmaceuticals.

Reactions of the Aldehyde Group
The aldehyde functional group is electrophilic and readily undergoes nucleophilic addition

reactions.[4]

Wittig Reaction: Forms alkenes upon reaction with phosphorus ylides.[4]
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Reduction: Can be reduced to a primary alcohol using reducing agents like sodium

borohydride.[4]

Reductive Amination: Reacts with amines in the presence of a reducing agent to form

secondary or tertiary amines.[4]

Condensation Reactions: Forms imines and other condensation products with primary

amines.[4]

Reactions of the Bromomethyl Group
The bromomethyl group is a reactive benzylic halide, making it an excellent substrate for SN2

nucleophilic substitution reactions.[4] The bromine atom is a good leaving group, facilitating the

introduction of various functionalities.

With Amines: Forms secondary or tertiary amines.

With Alcohols and Phenols: Forms ethers.

With Thiols: Forms thioethers.

With Carboxylates: Forms esters.

With Cyanide: Forms nitriles.

Reactivity of 2-(Bromomethyl)benzaldehyde.

Applications in the Synthesis of Fused Ring Systems
The bifunctionality of 2-(bromomethyl)benzaldehyde is particularly advantageous in the

synthesis of complex, fused ring systems. It serves as a precursor for pyrido[1,2-

b]benzazepines and reacts with arylhydrazines to form 2-aryl-1,2-dihydrophthalazines.[4]

These heterocyclic scaffolds are of significant interest in medicinal chemistry due to their

presence in a wide array of biologically active compounds. The ability to construct such

intricate structures efficiently underscores the value of 2-(bromomethyl)benzaldehyde as a

key building block in the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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